Cas no 70865-20-2 (Acid Yellow 199)

• Product Name: Acid Yellow 199
• CAS No: 70865-20-2
• MF: C₁₉H₁₅N₄NaO₆S
• MW: 450.400373697281
• CID: 90516
• Update Time: 2026-05-14

Acid Yellow 199 Chemical and Physical Properties

Names and Identifiers

• Acid Yellow 199
• Best Acid Yellow A4R
• Daedo Acid Yellow 4R
• Daedo Acid Yellow A 4R
• Lerni Acid Yellow A-4R
• Nylosan Yellow E-4RL
• Sellacid Orange PF
• Tracid Yellow AGR
• Triacid Fast Yellow 4RL.
• Weak Acid Yellow AGR
• Yellow A4R
• 4-[[4-[2-(4-Hydroxy-2-methylphenyl)diazenyl]phenyl]amino]-3-nitrobenzenesulfonic acid sodium salt

• Inchi： InChI=1S/C19H16N4O6S.Na/c1-12-10-15(24)6-8-17(12)22-21-14-4-2-13(3-5-14)20-18-9-7-16(30(27,28)29)11-19(18)23(25)26;/h2-11,20,24H,1H3,(H,27,28,29);/q;+1/p-1/b22-21+;
• InChI Key： JXRBVOFBCVPZOV-QUABFQRHSA-M
• SMILES： CC1=CC(=CC=C1/N=N/C2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)O)[N+](=O)[O-])[O-].[Na+]

Computed Properties

• Exact Mass: 450.06100
• Monoisotopic Mass: 450.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 849
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165

Experimental Properties

• PSA: 168.38000
• LogP: 6.34890